1-benzyl-2-(cyclopentylthio)-5-(3,4-dichlorophenyl)-1H-imidazole

• IUPAC Name: 1-benzyl-2-cyclopentylsulfanyl-5-(3,4-dichlorophenyl)imidazole
• InChI: InChI=1S/C21H20Cl2N2S/c22-18-11-10-16(12-19(18)23)20-13-24-21(26-17-8-4-5-9-17)25(20)14-15-6-2-1-3-7-15/h1-3,6-7,10-13,17H,4-5,8-9,14H2
• InChI Key: UOOCCPIPIZPNGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SC2=NC=C(N2CC3=CC=CC=C3)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C21H20Cl2N2S
• Molecular Weight: 403.4 g/mol

Description

1-benzyl-2-(cyclopentylthio)-5-(3,4-dichlorophenyl)-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It is a potent and selective inhibitor of the enzyme protein kinase C (PKC), which plays a critical role in various cellular signaling pathways. PKC is involved in the regulation of cell growth, differentiation, and apoptosis, and its dysregulation has been implicated in the development of various diseases, including cancer, diabetes, and cardiovascular diseases.

Scientific Research Applications

Benzothiazole and Imidazole Derivatives in Drug Development

Antioxidant and Anti-inflammatory Agents : Research has focused on the development of benzofused thiazole derivatives for their antioxidant and anti-inflammatory properties. These compounds have shown potential in in vitro evaluations, indicating their usefulness in designing therapeutic agents for conditions involving oxidative stress and inflammation (Raut et al., 2020).

Central Nervous System (CNS) Acting Drugs : Azole derivatives, including imidazoles, have been studied for their potential in treating CNS diseases. Modifications of these compounds have led to more potent CNS drugs, highlighting the importance of structural diversity in drug design for neurological disorders (Saganuwan, 2020).

Anticancer Activity : Benzothiazole derivatives have been identified as promising antitumor agents. Their simple structure and the ability to inhibit key biological pathways make them attractive candidates for cancer therapy development (Kamal et al., 2015).

Antimicrobial Agents : Azole derivatives, including imidazole-based compounds, have shown significant antimicrobial activity. Their potential as antibacterial and antifungal agents is notable, particularly in the context of increasing resistance to existing antimicrobials (Emami et al., 2022).